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Despite a thorough review of publicly available scientific literature, there is currently no

evidence to support the potential of Quinolactacin C as an anti-cancer agent. Extensive

database searches for studies on the cytotoxicity, apoptotic activity, or any anti-tumor

properties of Quinolactacin C in cancer cell lines or in vivo models have yielded no relevant

results.

Quinolactacin C is a novel quinolone compound that was first isolated from the fermentation

broth of Penicillium sp. EPF-6, a fungus found in the larvae of the mulberry pyralid.[1] The initial

research on Quinolactacin C, along with its related compounds Quinolactacin A and B,

focused on the elucidation of their chemical structures and their potential as anti-bacterial

agents.[1] However, this foundational study did not investigate any anti-cancer properties.

While other compounds derived from Penicillium species have been investigated for their anti-

cancer activities, and a wide range of quinolone derivatives have been synthesized and

evaluated as potential anti-neoplastic drugs, Quinolactacin C itself does not appear to have

been a subject of research in the field of oncology.

Consequently, due to the absence of any published data on the anti-cancer effects of

Quinolactacin C, it is not possible to provide a technical guide on its core anti-cancer potential,

including quantitative data, experimental protocols, or signaling pathway visualizations as

requested. The scientific community has not yet explored this specific avenue of research.

Further investigation would be required to determine if Quinolactacin C possesses any activity

against cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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